Cas no 2172064-38-7 (1-(5-bromopyridin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(5-bromopyridin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172064-38-7
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 6066713
• PubChem ID: 165823745
• Update Time: 2025-07-21

1-(5-bromopyridin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid
• EN300-1628749
• 2172064-38-7

• Inchi： 1S/C11H10BrN3O2/c1-2-8-5-9(11(16)17)14-15(8)10-4-3-7(12)6-13-10/h3-6H,2H2,1H3,(H,16,17)
• InChI Key： OOIMXTXZNDGHKS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1C(=CC(C(=O)O)=N1)CC

Computed Properties

• Exact Mass: 294.99564g/mol
• Monoisotopic Mass: 294.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68Ų

Additional information on 1-(5-bromopyridin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(5-Bromopyridin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172064-38-7): Properties, Applications, and Industry Insights

The compound 1-(5-bromopyridin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172064-38-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features—combining a pyridine ring, a pyrazole core, and a carboxylic acid functional group—this compound serves as a versatile intermediate in synthetic chemistry. Its bromine substitution at the 5-position of the pyridine ring enhances reactivity, making it valuable for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination, which are pivotal in drug discovery.

In recent years, the demand for high-purity organic intermediates like CAS 2172064-38-7 has surged, driven by advancements in small-molecule therapeutics and crop protection chemicals. Researchers frequently search for "pyrazole derivatives in drug design" or "bromopyridine applications in medicinal chemistry," reflecting its relevance in targeting kinases and GPCRs (G-protein-coupled receptors). The ethyl group at the 5-position of the pyrazole ring further modulates lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in AI-driven drug discovery platforms.

From a synthetic perspective, 1-(5-bromopyridin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid is often explored for its role in constructing biaryl motifs, a common scaffold in FDA-approved drugs. Its carboxylic acid moiety allows for facile derivatization into amides or esters, aligning with trends in "fragment-based drug discovery" and "late-stage functionalization." Analytical techniques such as HPLC-MS and NMR are typically employed to validate its purity, a key concern for manufacturers addressing queries like "how to characterize pyrazole-carboxylic acid compounds."

Environmental and regulatory considerations also shape the discourse around this compound. With the rise of green chemistry initiatives, researchers are investigating solvent-free or catalytic methods to synthesize CAS 2172064-38-7, reducing waste generation. This aligns with search trends such as "sustainable synthesis of bromopyridines" and "eco-friendly heterocyclic chemistry." Additionally, its non-hazardous profile under standard handling conditions makes it a preferable choice over heavier halogenated analogs.

In the agrochemical sector, 1-(5-bromopyridin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid is studied as a precursor for herbicides and fungicides, particularly those targeting resistance management in crops. This connects to popular queries like "pyrazole-based agrochemicals 2024" and "new modes of action in crop protection." The compound’s potential to inhibit enzymes in plant pathogens underscores its value in addressing food security challenges—a recurring theme in precision agriculture discussions.

Looking ahead, the integration of machine learning in molecular property prediction could further elevate the utility of CAS 2172064-38-7. Computational models analyzing "ADMET profiles of pyrazole derivatives" or "QSAR for bromopyridines" may accelerate its adoption in next-generation therapeutics. As industries prioritize cost-effective scalability, innovations in continuous-flow synthesis for such intermediates are likely to dominate R&D agendas.